Cas no 106402-41-9 (tert-butyl (2S)-2-amino-3-hydroxypropanoate hydrochloride)

• Product Name: tert-butyl (2S)-2-amino-3-hydroxypropanoate hydrochloride
• CAS No: 106402-41-9
• MF: C₇H₁₆ClNO₃
• MW: 197.659841537476
• MDL: MFCD00270570
• CID: 893799
• PubChem ID: 13882987
• Update Time: 2025-08-04

tert-butyl (2S)-2-amino-3-hydroxypropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-amino-3-hydroxypropanoate hydrochloride
• H-Ser-OtBu · HCl
• H-Ser-Otbu.HCl
• H-Ser-OtBu ?? HCl
• H-ser-otbu hcl
• L-Serine 1,1-Dimethy
• L-Serine 1,1-Dimethylethyl Ester Hydrochloride
• L-SERINE-T-BUTYLESTER HYDROCHLORIDE 0.99
• h-ser.otbu.hcl
• L-SERINE TERT-BUTYL ESTER HYDROCHLORIDE
• tert-butyl (2S)-2-amino-3-hydroxypropanoate,hydrochloride
• L-Ser-OtBu·HCl
• tert-Butyl L-serinate hydrochloride
• tert-Butyl L-serinate hydrochloride (1:1)
• (S)-TERT-BUTYL 2-AMINO-3-HYDROXYPROPANOATE HCL
• L-β-Hydroxyalanine tert-butyl ester hydrochloride
• L-Serinetert-butyl ester hydrochloride≥ 99% (TLC)
• H-Ser-otbuhcl
• tert-Butyl L-serinate--hydrogen chloride (1/1)
• L-Serine-t-butyl ester hydrochloride
• tert-butyl (2S)-2-amino-3-hydroxypropanoate hydrochloride
• H-Ser-OtBu inverted exclamation mark currency HCl
• (S)-tert-Butyl 2-amino-3-hydroxypropanoate
• Related Reference
• H-Ser-OtBu hydrochloride
• L-Serine tert-butyl ester HCl

• MDL： MFCD00270570
• Inchi： 1S/C7H15NO3.ClH/c1-7(2,3)11-6(10)5(8)4-9;/h5,9H,4,8H2,1-3H3;1H/t5-;/m0./s1
• InChI Key： TUDHOGYHZNNYHW-JEDNCBNOSA-N
• SMILES： Cl.O(C([C@H](CO)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.08200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 72.55000
• LogP: 1.15000

Additional information on tert-butyl (2S)-2-amino-3-hydroxypropanoate hydrochloride

Comprehensive Overview of tert-butyl (2S)-2-amino-3-hydroxypropanoate hydrochloride (CAS No. 106402-41-9)

tert-butyl (2S)-2-amino-3-hydroxypropanoate hydrochloride (CAS No. 106402-41-9) is a chiral organic compound widely utilized in pharmaceutical synthesis and biochemical research. Its molecular structure features a tert-butyl ester group, an amino acid backbone, and a hydroxypropanoate moiety, making it a versatile intermediate in the production of peptidomimetics and active pharmaceutical ingredients (APIs). The compound’s stereospecificity (2S configuration) is critical for applications requiring enantiomeric purity, such as drug development targeting G-protein-coupled receptors (GPCRs) or enzyme inhibitors.

In recent years, the demand for chiral building blocks like tert-butyl (2S)-2-amino-3-hydroxypropanoate hydrochloride has surged due to advancements in precision medicine and peptide-based therapeutics. Researchers frequently search for keywords such as "chiral amino acid derivatives", "pharmaceutical intermediates", and "CAS 106402-41-9 supplier", reflecting its industrial relevance. The compound’s hydrophilic properties and salt form (hydrochloride) enhance solubility, a key factor in formulation design for oral or injectable drugs.

From a synthetic perspective, this compound is often employed in solid-phase peptide synthesis (SPPS) and Fmoc/tBu protection strategies. Its tert-butyl group provides steric protection during reactions, while the hydrochloride salt stabilizes the amino functionality. These attributes align with trending topics like "green chemistry", as the compound’s efficient synthesis reduces waste generation—a priority for sustainable pharmaceutical manufacturing.

Analytical techniques such as HPLC and NMR spectroscopy are essential for verifying the purity and stereochemical integrity of tert-butyl (2S)-2-amino-3-hydroxypropanoate hydrochloride. Quality control protocols often reference ICH guidelines, addressing user queries like "CAS 106402-41-9 purity standards" or "chiral HPLC methods for amino acid esters". The compound’s melting point (typically 180–185°C) and optical rotation data further serve as identity markers.

Emerging applications include its use in prodrug design and bioconjugation, particularly for antibody-drug conjugates (ADCs)—a hot topic in oncology research. The hydroxypropanoate segment enables linker attachment, while the amino group facilitates payload coupling. Such innovations respond to frequent searches like "amino acid linkers for ADCs" or "CAS 106402-41-9 in drug delivery".

Regulatory compliance is another critical aspect. While tert-butyl (2S)-2-amino-3-hydroxypropanoate hydrochloride is not classified as hazardous, its handling follows GMP and REACH standards. Suppliers often highlight "ISO-certified synthesis" or "MSDS for CAS 106402-41-9" to address safety-conscious buyers. Storage recommendations (e.g., 2–8°C under inert atmosphere) are frequently queried, emphasizing the need for stability data.

In summary, tert-butyl (2S)-2-amino-3-hydroxypropanoate hydrochloride (CAS No. 106402-41-9) bridges synthetic chemistry and biopharmaceutical innovation. Its role in peptide engineering, chiral synthesis, and targeted therapies positions it as a compound of enduring scientific and industrial value.